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Compound of Interest

Compound Name: 1-Adamantyl methacrylate

Cat. No.: B7888489 Get Quote

For researchers and scientists in the fast-paced world of drug development and advanced

materials, ensuring laboratory safety is paramount. This guide provides essential, immediate

safety and logistical information for handling 1-Adamantyl methacrylate (AMA), a key

monomer in the synthesis of high-performance polymers. By offering clear, procedural

guidance, we aim to be your trusted partner in laboratory safety and chemical handling.

Immediate Safety and Handling Protocol
Proper handling of 1-Adamantyl methacrylate is crucial to minimize risks in the laboratory.

The primary hazards associated with this compound are skin irritation, serious eye irritation,

and potential respiratory irritation.[1] Adherence to the following personal protective equipment

(PPE) guidelines and handling procedures is mandatory.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential when working with 1-Adamantyl
methacrylate.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Inspect for

tears or holes before each use.

Body Protective clothing

A lab coat should be worn at

all times. For larger quantities

or risk of splashing, a

chemical-resistant apron is

advised.

Eyes & Face Eye and face protection

Chemical safety goggles are

mandatory. A face shield

should be used when there is

a significant risk of splashing.

[1]

Respiratory Respiratory protection

Work in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a respirator with

appropriate organic vapor

cartridges is required.[1]

Feet Closed-toe shoes

Chemical-resistant footwear

should be worn to protect

against spills.

Operational Plan: Handling and Storage
Safe handling and storage practices are critical for maintaining the stability and integrity of 1-
Adamantyl methacrylate and ensuring a safe laboratory environment.

Handling:

Always work in a well-ventilated area, such as a certified chemical fume hood, to minimize

inhalation exposure.[1]
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Avoid direct contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the material.[1]

Ensure that an emergency eye wash station and safety shower are readily accessible.[1]

Storage:

Store in a cool, dry, and well-ventilated area, away from direct sunlight and sources of heat

or ignition.[1]

Keep the container tightly closed when not in use.[1]

1-Adamantyl methacrylate is sensitive to light.[1]

It is incompatible with strong oxidizing agents.[1]

Quantitative Data Summary
The following tables provide a summary of the key physical, chemical, and safety data for 1-
Adamantyl methacrylate.
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Property Value

CAS Number 16887-36-8

Molecular Formula C₁₄H₂₀O₂

Molecular Weight 220.31 g/mol

Appearance
White or colorless to almost white or almost

colorless powder, lump, or clear liquid

Boiling Point 289.3 ± 9.0 °C at 760 mmHg

Flash Point 116.9 ± 16.1 °C

Density 1.1 ± 0.1 g/cm³

Hazard Identification and Classification

Hazard Class GHS Classification Signal Word Hazard Statement

Skin Irritation Category 2 Warning
H315: Causes skin

irritation

Eye Irritation Category 2A Warning
H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)
Warning

H335: May cause

respiratory irritation

Experimental Protocol: A General Procedure for
Polymer Synthesis
1-Adamantyl methacrylate is frequently used in the synthesis of polymers for applications

such as photoresists.[2] The following is a generalized, step-by-step procedure for a typical

radical polymerization experiment.

Materials and Equipment:
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1-Adamantyl methacrylate (monomer)

AIBN (Azobisisobutyronitrile) or other suitable radical initiator

Anhydrous toluene or other appropriate solvent

Schlenk flask or similar reaction vessel with a magnetic stir bar

Nitrogen or argon gas inlet

Heating mantle with a temperature controller

Condenser

Vacuum line

Precipitating solvent (e.g., methanol or hexanes)

Filtration apparatus (e.g., Büchner funnel)

Vacuum oven

Procedure:

Preparation of the Reaction Vessel: The Schlenk flask is thoroughly dried and then placed

under a vacuum and backfilled with an inert gas (nitrogen or argon) three times to ensure an

oxygen-free atmosphere.

Addition of Reactants: The 1-Adamantyl methacrylate, initiator (e.g., AIBN), and anhydrous

solvent (e.g., toluene) are added to the flask under a positive pressure of inert gas.

Degassing: The reaction mixture is subjected to several freeze-pump-thaw cycles to remove

any dissolved oxygen, which can inhibit polymerization.

Polymerization: The flask is placed in a heating mantle and heated to the desired reaction

temperature (typically 60-80 °C for AIBN) with vigorous stirring. The reaction is allowed to

proceed for a specified time (e.g., 4-24 hours).
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Termination and Precipitation: The reaction is terminated by cooling the flask to room

temperature. The resulting polymer is then precipitated by slowly adding the reaction mixture

to a large volume of a non-solvent (e.g., methanol or hexanes) with stirring.

Isolation and Purification: The precipitated polymer is collected by filtration, washed with the

precipitating solvent, and then dried in a vacuum oven until a constant weight is achieved.

Disposal and Decontamination Plan
Proper disposal of 1-Adamantyl methacrylate and contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all liquid and solid waste containing 1-Adamantyl methacrylate in designated,

properly labeled, and sealed hazardous waste containers.

Clearly label waste containers with "Hazardous Waste" and the full chemical name.

Disposal Methods:

Dispose of contents and container in accordance with licensed collector’s sorting

instructions.[1]

Where possible, recycling of the material is encouraged.[1]

Alternatively, the material may be dissolved or mixed with a combustible solvent and burned

in a chemical incinerator equipped with an afterburner and scrubber.

Observe all federal, state, and local environmental regulations.

Decontamination:

All disposable PPE (gloves, etc.) that has come into contact with 1-Adamantyl
methacrylate should be disposed of as hazardous waste.

Reusable equipment and glassware should be thoroughly cleaned with an appropriate

solvent (e.g., acetone or ethanol) in a fume hood. The first rinse should be collected as
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hazardous waste.

Workflow for Handling 1-Adamantyl Methacrylate
The following diagram illustrates the logical workflow for the safe handling of 1-Adamantyl
methacrylate, from receipt of the chemical to the final disposal of waste.
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Safe handling workflow for 1-Adamantyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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